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Compound of Interest

Compound Name: 2-Deacetyltaxachitriene A

Cat. No.: B15595353 Get Quote

Notice of Limited Data Availability for 2-Deacetyltaxachitriene A

Following a comprehensive search of publicly available scientific literature and databases, we

have determined that there is insufficient information to construct the requested in-depth

technical guide on "2-Deacetyltaxachitriene A." The available data is limited to its molecular

formula (C₃₀H₄₂O₁₂) and molecular weight (594.647 g/mol ), with only a general mention of its

use in research related to microtubule stabilization.

Crucially, the core requirements for this technical guide—quantitative biological data, detailed

experimental protocols, and established signaling pathways—are not available in the public

domain for this specific taxane analogue.

Proposed Alternative: A Comprehensive Guide to Larotaxel

Given the information gap for 2-Deacetyltaxachitriene A, we propose to create the in-depth

technical guide on a closely related and well-documented taxane analogue: Larotaxel.

Larotaxel is a semi-synthetic taxane that has been the subject of numerous preclinical and

clinical studies, providing a wealth of data to meet the core requirements of your request. It is

known to be a potent microtubule stabilizer and has been investigated in various cancer types.

The proposed guide on Larotaxel will include:
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Detailed Chemical Profile: Including its structure, synthesis, and physicochemical properties.

Mechanism of Action: A thorough explanation of its interaction with tubulin and microtubules.

Quantitative Biological Data: A summary of its in vitro cytotoxicity against a panel of cancer

cell lines (IC50 values) and in vivo efficacy in preclinical models, presented in clear,

structured tables.

Pharmacokinetic Properties: Information on its absorption, distribution, metabolism, and

excretion.

Experimental Protocols: Detailed methodologies for key assays such as microtubule

polymerization assays, cell viability assays, and cell cycle analysis.

Signaling Pathway Diagrams: Graphviz diagrams illustrating the known signaling pathways

affected by Larotaxel, such as the JAK-STAT pathway.

We believe that a technical guide on Larotaxel will provide valuable and actionable information

for researchers, scientists, and drug development professionals, in line with the original intent

of your request.

Please let us know if you would like to proceed with the creation of an in-depth technical guide

on Larotaxel.

To cite this document: BenchChem. [In-depth Technical Guide on 2-Deacetyltaxachitriene A:
Data Unavailability and Proposed Alternative]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15595353#2-deacetyltaxachitriene-a-as-a-taxane-
analogue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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